![molecular formula C14H10ClNO4 B8481586 1-[4-(4-Chloro-2-nitro-phenoxy)-phenyl]-ethanone](/img/structure/B8481586.png)
1-[4-(4-Chloro-2-nitro-phenoxy)-phenyl]-ethanone
Cat. No. B8481586
M. Wt: 291.68 g/mol
InChI Key: WYVGZLQXSJBHLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08338605B2
Procedure details
1-Bromo-4-chloro-2-nitrobenzene (5 g, 21.2 mmol) was added to a solution of 4-hydroxyacetophenone (2.87 g, 21.1 mmol), and K2CO3 (7.28 g, 0.052 mol) in DMF (50 mL). The mixture was heated at 80° C. for 15 h. The reaction was poured into water. The aqueous phase was extracted with ethyl acetate (2×) and the combined phases were washed with water, brine, and dried over sodium sulfate, filtered and concentrated under vacuum giving the crude title compound. The crude product was purified by flash chromatography eluting with (hexanes/ethyl acetate 70:30) to give the title compound (4.8 g, 77.8%).
Name
Yield
77.8%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][C:5]([Cl:8])=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[CH3:12][C:13]([C:15]1[CH:16]=[CH:17][C:18]([OH:21])=[CH:19][CH:20]=1)=[O:14].C([O-])([O-])=O.[K+].[K+].O>CN(C=O)C>[Cl:8][C:5]1[CH:6]=[CH:7][C:2]([O:21][C:18]2[CH:19]=[CH:20][C:15]([C:13](=[O:14])[CH3:12])=[CH:16][CH:17]=2)=[C:3]([N+:9]([O-:11])=[O:10])[CH:4]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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5 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C=C(C=C1)Cl)[N+](=O)[O-]
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|
Name
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|
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Quantity
|
2.87 g
|
|
Type
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reactant
|
|
Smiles
|
CC(=O)C=1C=CC(=CC1)O
|
|
Name
|
|
|
Quantity
|
7.28 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
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Smiles
|
CN(C)C=O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with ethyl acetate (2×)
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WASH
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Type
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WASH
|
|
Details
|
the combined phases were washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
giving the crude title compound
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crude product was purified by flash chromatography
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WASH
|
Type
|
WASH
|
|
Details
|
eluting with (hexanes/ethyl acetate 70:30)
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC(=C(OC2=CC=C(C=C2)C(C)=O)C=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.8 g | |
| YIELD: PERCENTYIELD | 77.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 78% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
